2-(2,5-dioxo-4-phenyl-3,4,5,7-tetrahydrofuro[3,4-d]pyrimidin-1(2H)-yl)-N,N-diethylacetamide

• IUPAC Name: 2-(2,5-dioxo-4-phenyl-4,7-dihydro-3H-furo[3,4-d]pyrimidin-1-yl)-N,N-diethylacetamide
• InChI: InChI=1S/C18H21N3O4/c1-3-20(4-2)14(22)10-21-13-11-25-17(23)15(13)16(19-18(21)24)12-8-6-5-7-9-12/h5-9,16H,3-4,10-11H2,1-2H3,(H,19,24)
• InChI Key: PGGFJTBGEXHRQZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C2=C(C(NC1=O)C3=CC=CC=C3)C(=O)OC2
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

2-(2,5-dioxo-4-phenyl-3,4,5,7-tetrahydrofuro[3,4-d]pyrimidin-1(2H)-yl)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.383. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for PET Imaging

Compounds structurally related to the specified chemical have been synthesized and evaluated for their potential as radioligands, particularly for positron emission tomography (PET) imaging. For example, derivatives of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides have been reported as selective ligands of the translocator protein (18 kDa), a protein associated with mitochondrial function and inflammation. These compounds, designed with fluorine atoms in their structures, allow for labeling with fluorine-18, enabling in vivo imaging using PET to study neurodegenerative disorders and neuroinflammation (Dollé et al., 2008).

Antimicrobial and Anti-Inflammatory Activities

Pyrimidine derivatives have been synthesized and assessed for their antimicrobial and anti-inflammatory activities. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone exhibited significant cyclooxygenase inhibition, analgesic, and anti-inflammatory activities, suggesting potential therapeutic applications (Abu‐Hashem et al., 2020).

Dual Inhibitors of Enzymes for Cancer Therapy

Structurally similar compounds have been designed as dual inhibitors of critical enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), enzymes involved in nucleotide synthesis and cell proliferation. These inhibitors have shown potential as antitumor agents, suggesting that the specified compound could be explored for similar applications (Gangjee et al., 2007).

Neuroinflammation Imaging

Pyrazolopyrimidines have been developed as ligands for the translocator protein 18 kDa (TSPO), enabling the imaging of neuroinflammatory processes through PET. These compounds provide tools for the non-invasive study of neuroinflammation, which is associated with various neurological disorders (Damont et al., 2015).